Cas no 1000980-60-8 (Ceftazidime Impurity A)

Ceftazidime Impurity A structure

Product Name:Ceftazidime Impurity A

CAS No:1000980-60-8

MF:C₂₂H₂₂N₆O₇S₂

MW:546.58

CID:1063893

PubChem ID:23659635

Update Time:2025-04-24

Ceftazidime Impurity A Chemical and Physical Properties

Names and Identifiers

- ?2-Ceftazidime
- 2-Ceftazidime
- (6R,7R)-7-[2-(2-amino-4-thiazolyl)-2-(Z)-(2,2-dimethylacetoxyimino)acetamido]-3-[(pyridinium)methyl]-2-cephem-4-carboxylate
- ∆2-Ceftazidime
- (2RS,6R,7R)-7-[[(2Z)-2-(2-AMINOTHIAZOL-4-YL)-2-[(1-CARBOXY-1-METHYLETHOXY)IMINO]ACETYL]AMINO]-8-OXO-3-[(1-PYRIDINIO)METHYL]-5-THIA-1-AZABICYCLO[4.2.0]OCT-3-ENE-2-CARBOXYLATE (Δ-2-CEFTAZIDIME)
- CEFTAZIDIME IMPURITY A
- Ceftazidime EP Impurity A
- 1-[[(6R,7R)-7-[[(2Z)-2-(2-Amino-4-thiazolyl)-2-[(1-carboxy-1-methylethoxy)imino]acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-en-3-yl]methyl]pyridinium inner salt
- a2-Ceftazidime (>80%)
- A898827
- CEFTAZIDIME IMPURITY A [EP IMPURITY]
- (6R,7R)-7-((Z)-2-(2-aminothiazol-4-yl)-2-(((2-carboxypropan-2-yl)oxy)imino)acetamido)-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylate
- (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(2-carboxypropan-2-yloxyimino)acetyl]amino]-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylate
- CS-0166370
- (2RS,6R,7R)-7-(((2Z)-2-(2-AMINOTHIAZOL-4-YL)-2-((1-CARBOXY-1-METHYLETHOXY)IMINO)ACETYL)AMINO)-8-OXO-3-((PYRIDIN-1-IUM-1-YL)METHYL)-5-THIA-1-AZABICYCLO(4.2.0)OCT-3-ENE-2-CARBOXYLATE
- AKOS025394532
- 97OBN5O836
- 217796-42-4
- UNII-97OBN5O836
- .DELTA.-2-CEFTAZIDIME, (+/-)-
- .DELTA.-2-CEFTAZIDIME
- Delta 2-Ceftazidime
- CEFTAZIDIME DELTA-3-ISOMER [USP-RS]
- 1000980-60-8
- (6R,7R)-7-((Z)-2-(2-Aminothiazol-4-yl)-2-(((2-carboxypropan-2-yl)oxy)imino)acetamido)-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylate (Ceftazidime Impurity
- delta-2-Ceftazidime
- PYRIDINIUM, 1-(((6R,7R)-7-(((2Z)-2-(2-AMINO-4-THIAZOLYL)-2-((1-CARBOXY-1-METHYLETHOXY)IMINO)ACETYL)AMINO)-2-CARBOXY-8-OXO-5-THIA-1-AZABICYCLO(4.2.0)OCT-3-EN-3-YL)METHYL)-, INNER SALT
- CEFTAZIDIME PENTAHYDRATE IMPURITY A [EP IMPURITY]
- CEFTAZIDIME DELTA-3-ISOMER (USP-RS)
- CEFTAZIDIME PENTAHYDRATE IMPURITY A (EP IMPURITY)
- CEFTAZIDIME IMPURITY A (EP IMPURITY)
- DELTA-2-CEFTAZIDIME, (+/-)-
- DTXCID6065426
- DTXSID60142935
- Ceftazidime Impurity A
- Inchi： 1S/C22H22N6O7S2/c1-22(2,20(33)34)35-26-13(12-10-37-21(23)24-12)16(29)25-14-17(30)28-15(19(31)32)11(9-36-18(14)28)8-27-6-4-3-5-7-27/h3-7,9-10,14-15,18H,8H2,1-2H3,(H4-,23,24,25,29,31,32,33,34)/b26-13-/t14-,15?,18-/m1/s1
- InChI Key： LRKHKETXQNDOKF-YTAHGSIGSA-N
- SMILES： S1C=C(C[N+]2C=CC=CC=2)C(C(=O)[O-])N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N\OC(C(=O)O)(C)C)=O)=O

Computed Properties

Exact Mass: 546.099139g/mol
Monoisotopic Mass: 546.099139g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 37
Rotatable Bond Count: 8
Complexity: 1010
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Molecular Weight: 546.6g/mol
XLogP3: 1.7
Topological Polar Surface Area: 245Å²

Ceftazidime Impurity A Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C244110-1mg	?2-Ceftazidime (>80%)	1000980-60-8		1mg	$ 280.00	2023-02-03
TRC	C244110-10mg	Delta2-Ceftazidime (>80%)	1000980-60-8		10mg	$ 509.00	2023-09-08
TRC	C244110-2.5mg	Delta2-Ceftazidime (>80%)	1000980-60-8		2.5mg	$ 136.00	2023-09-08
TRC	C244110-25mg	Delta2-Ceftazidime (>80%)	1000980-60-8		25mg	$ 1086.00	2023-09-08
A2B Chem LLC	AE16121-1mg	CEFTAZIDIME IMPURITY A	1000980-60-8		1mg	$663.00	2024-04-20
A2B Chem LLC	AE16121-10mg	CEFTAZIDIME IMPURITY A	1000980-60-8	> 95%	10mg	$968.00	2024-01-05
1PlusChem	1P008XP5-15mg	Ceftazidime Impurity A	1000980-60-8		15mg	$1028.00	2025-02-24